Methyl 2-(3-methoxyphenoxy)acetate

• CAS No.: 81720-20-9
• Molecular Formula: C10H12O4
• Molecular Weight: 196.20 g/mol
• IUPAC Name: methyl 2-(3-methoxyphenoxy)acetate
• InChI: InChI=1S/C10H12O4/c1-12-8-4-3-5-9(6-8)14-7-10(11)13-2/h3-6H,7H2,1-2H3
• InChI Key: YWAPENYRSFWYLE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC(=O)OC

Description

Methyl 2-(3-methoxyphenoxy)acetate is a useful research compound. Its molecular formula is C10H12O4 and its molecular weight is 196.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmaceutical Applications

Methyl 2-(3-methoxyphenoxy)acetate serves as an important intermediate in the synthesis of various pharmaceutical compounds. Its derivatives have been explored for their potential therapeutic effects, particularly in the development of anti-inflammatory and analgesic agents.

Case Study: Synthesis of Anti-Cancer Agents

A study demonstrated the synthesis of sulfonamide-hydrazide hybrids utilizing this compound as a precursor. These compounds showed promising activity against carbonic anhydrase isozymes, which are implicated in cancer progression. The incorporation of methoxy groups was found to enhance the biological activity of these derivatives significantly .

Agrochemical Applications

In agrochemistry, this compound is utilized in the formulation of herbicides and insecticides. Its ability to act as an organic intermediate allows for the development of new agrochemical products that are more effective and environmentally friendly.

Case Study: Development of Herbicides

Research indicated that derivatives of this compound exhibited herbicidal activity against various weed species. The compound's structure allows for modifications that improve efficacy while reducing toxicity to non-target organisms .

Material Science Applications

The compound is also explored in material sciences, particularly in the synthesis of polymers and resins. Its ability to participate in polymerization reactions makes it a valuable component in producing materials with specific properties.

Data Table: Comparison of Applications

Application Area	Specific Use	Key Benefits
Pharmaceuticals	Synthesis of anti-cancer agents	Enhanced biological activity
Agrochemicals	Development of herbicides and insecticides	Improved efficacy and reduced environmental impact
Material Science	Production of polymers and resins	Tailored material properties

Synthesis routes and methods

Procedure details

To a mixture of 3-methoxyphenol (20 g, 161.3 mmol) and Cs2CO3 (52.4 g, 161.3 mmol) in DMF (200 mL), methyl bromoacetate (24.5 g, 161.3 mmol) was added. The reaction mixture was stirred at room temperature under argon overnight. The inorganic precipitate was filtered off, and the filtrate was concentrated under reduced pressure. The residue was partitioned between water (200 mL) and CH2Cl2 (200 mL×3). The combined organic solution was dried over Na2SO4 and evaporated to give (28 g, 90%) product.